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Compound of Interest

Compound Name: Flavanthrinin

Cat. No.: B3027515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flavanthrinin is a naturally occurring phenolic compound that has garnered interest for its

potential therapeutic properties. This technical guide provides a comprehensive overview of the

available scientific data on Flavanthrinin, including its chemical properties, biological activities,

and the methodologies used for its isolation and characterization. The information is presented

to support further research and development efforts in the fields of natural product chemistry

and drug discovery.

Core Data
Physicochemical Properties of Flavanthrinin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3027515?utm_src=pdf-interest
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 130827-45-1 [1][2]

Molecular Formula C₁₅H₁₂O₃ [1]

Molecular Weight 240.25 g/mol [1]

IUPAC Name
4-methoxyphenanthrene-2,7-

diol
[1]

Synonyms
2,7-dihydroxy-4-

methoxyphenanthrene
[1]

Reported Biological Activity of Flavanthrinin
Flavanthrinin has demonstrated significant antibacterial activity against various skin-

associated bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3][4] The

following table summarizes the reported minimum inhibitory concentrations (MIC) and cytotoxic

concentrations (CC50).

Organism/Cell Line Activity Concentration Source

Staphylococcus

aureus
MIC 0.02 - 0.78 mg/mL [3][4]

Methicillin-resistant S.

aureus (MRSA)
MIC 0.02 - 0.78 mg/mL [3][4]

Staphylococcus

epidermidis
MIC 0.02 - 0.78 mg/mL [3][4]

Vero cells CC50 0.41 ± 0.03 mg/mL [3][4]

Experimental Protocols
General Methodology for Isolation and Identification of
Flavanthrinin from Dioscorea bulbifera

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/1422-0067/26/6/2455
https://www.mdpi.com/1420-3049/27/4/1149
https://www.mdpi.com/1422-0067/26/6/2455
https://www.mdpi.com/1422-0067/26/6/2455
https://www.mdpi.com/1422-0067/26/6/2455
https://www.mdpi.com/1422-0067/26/6/2455
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38698382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064328/
https://pubmed.ncbi.nlm.nih.gov/38698382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064328/
https://pubmed.ncbi.nlm.nih.gov/38698382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064328/
https://pubmed.ncbi.nlm.nih.gov/38698382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064328/
https://pubmed.ncbi.nlm.nih.gov/38698382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11064328/
https://www.benchchem.com/product/b3027515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following is a generalized protocol based on published literature for the isolation and

identification of Flavanthrinin.[3][4] Note: Specific parameters such as solvent ratios for

chromatography and detailed analytical settings may require optimization.

Extraction:

Air-dried and powdered bulbils of Dioscorea bulbifera are subjected to sequential solvent

extraction, typically starting with nonpolar solvents and progressing to more polar solvents

(e.g., hexane, dichloromethane, ethyl acetate, and methanol).

The ethyl acetate extract has been reported to contain the highest concentration of

Flavanthrinin.[3][4]

Fractionation and Purification:

The crude ethyl acetate extract is subjected to column chromatography over silica gel.

Elution is performed with a gradient of solvents, typically a mixture of hexane and ethyl

acetate, with increasing polarity.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Fractions showing the presence of the target compound are pooled.

Further purification is achieved using preparative TLC with a suitable solvent system.

Activity-Guided Identification:

TLC-bioautography is employed to identify the fractions with antibacterial activity.

A developed TLC plate is sprayed with a bacterial suspension (e.g., S. aureus) and

incubated.

Zones of inhibition (clear areas) on the TLC plate indicate the presence of antibacterial

compounds.
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The purified compound is subjected to spectroscopic analysis for structure determination.

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR and ¹³C-NMR) is the primary

method used to elucidate the structure of Flavanthrinin.[3][4]
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Experimental Workflow
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Caption: A generalized workflow for the isolation and identification of Flavanthrinin.
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Potential Antibacterial Mechanisms of Flavonoids
While the specific signaling pathways and molecular targets of Flavanthrinin have not been

elucidated, the following diagrams illustrate the general mechanisms by which flavonoids are

known to exert their antibacterial effects.[1][5][6][7] These are potential, but not confirmed,

mechanisms for Flavanthrinin.
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Caption: Potential antibacterial mechanisms of action for flavonoids.
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Caption: A potential pathway for the inhibition of bacterial cell wall synthesis by flavonoids.

Conclusion
Flavanthrinin is a promising natural product with demonstrated antibacterial activity,

particularly against clinically relevant strains like MRSA. While its physicochemical properties

are well-defined, further research is required to elucidate its specific mechanism of action and

to develop standardized, detailed protocols for its isolation and purification. The information

provided in this guide serves as a foundational resource for scientists and researchers to build

upon in their exploration of Flavanthrinin's therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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